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Compound of Interest

Compound Name: Diphenyl diselenide

Cat. No.: B104669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for intramolecular cyclization

reactions mediated by diphenyl diselenide. These protocols offer versatile and efficient

methods for the synthesis of a variety of heterocyclic compounds, which are valuable scaffolds

in medicinal chemistry and materials science. Three distinct methodologies are presented: an

electrochemical approach, a visible-light-induced method, and a Lewis acid-mediated

cyclization.

Electrochemical Oxidative Radical Cascade
Cyclization of Dienes with Diselenides
This protocol details a green and efficient method for the synthesis of seleno-benzazepines

through an electrochemical oxidative radical cascade cyclization of dienes with diselenides.

The reaction proceeds under metal-free, external oxidant-free, and base-free conditions.[1][2]

[3]

Application Note:
This electrochemical method is particularly advantageous for its mild reaction conditions and

the avoidance of stoichiometric chemical oxidants, making it an environmentally friendly

approach.[1][2][3] The reaction tolerates a range of functional groups on both the diene and the

diselenide, providing access to a diverse library of seven-membered N-heterocycles.[2] The

use of an undivided cell simplifies the experimental setup.[1][2]
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Experimental Protocol:
General Procedure for the Electrosynthesis of Seleno-benzazepines:[2]

To an undivided electrochemical cell (10 mL) equipped with a magnetic stir bar, add the

diene substrate (0.5 mmol, 1.0 equiv), diphenyl diselenide (0.5 mmol, 1.0 equiv), and n-

Bu₄NBF₄ (0.5 mmol, 1.0 equiv).

Add acetonitrile (11 mL) as the solvent.

Equip the cell with a graphite rod anode (6 mm diameter, ~15 mm immersion depth) and a

platinum plate cathode (15 mm × 15 mm × 0.3 mm).

Stir the reaction mixture under an argon atmosphere.

Electrolyze the mixture at a constant current of 18 mA for 6 hours at room temperature.

Upon completion, concentrate the reaction mixture under reduced pressure.

Purify the residue by flash column chromatography on silica gel to afford the desired seleno-

benzazepine product.

Data Presentation:
Table 1: Substrate Scope for the Electrochemical Synthesis of Seleno-benzazepines[2]
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Entry
Diene
Substrate (1)

Diselenide (2) Product (3) Yield (%)

1

N-allyl-4-methyl-

N-(2-(1-

phenylvinyl)phen

yl)benzenesulfon

amide

Diphenyl

diselenide
3a 80

2

N-allyl-4-

methoxy-N-(2-(1-

phenylvinyl)phen

yl)benzenesulfon

amide

Diphenyl

diselenide
3b 75

3

N-allyl-4-fluoro-

N-(2-(1-

phenylvinyl)phen

yl)benzenesulfon

amide

Diphenyl

diselenide
3c 72

4

N-allyl-4-chloro-

N-(2-(1-

phenylvinyl)phen

yl)benzenesulfon

amide

Diphenyl

diselenide
3d 78

5

N-allyl-4-bromo-

N-(2-(1-

phenylvinyl)phen

yl)benzenesulfon

amide

Diphenyl

diselenide
3e 84

6

N-allyl-4-

(trifluoromethyl)-

N-(2-(1-

phenylvinyl)phen

yl)benzenesulfon

amide

Diphenyl

diselenide
3f 65
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7

N-allyl-4-methyl-

N-(2-(1-

phenylvinyl)phen

yl)benzenesulfon

amide

Bis(4-

methoxyphenyl)

diselenide

3g 76

8

N-allyl-4-methyl-

N-(2-(1-

phenylvinyl)phen

yl)benzenesulfon

amide

Bis(4-

fluorophenyl)

diselenide

3h 70

9

N-allyl-4-methyl-

N-(2-(1-

phenylvinyl)phen

yl)benzenesulfon

amide

Dibenzyl

diselenide
3i 58

10

N-allyl-4-methyl-

N-(2-(1-

phenylvinyl)phen

yl)benzenesulfon

amide

Dimethyl

diselenide
3j 45

Mechanistic Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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